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Compound of Interest

Compound Name: HT-2 Toxin 13C22

CAS No.: 1486469-92-4

Cat. No.: B3025796 Get Quote

Executive Summary & Substance Profile
HT-2 Toxin 13C22 is a fully carbon-13 labeled internal standard used in isotope dilution mass

spectrometry (IDMS) for the precise quantification of Type A trichothecenes. While the 13C-

labeling renders the molecule non-radioactive, it remains chemically identical to the native

toxin.

CRITICAL WARNING: The 13C isotope labeling does not mitigate biological toxicity. This

substance is a potent inhibitor of protein synthesis and must be handled as an acutely toxic

biohazard.
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Property Specification

Chemical Name HT-2 Toxin (fully 13C labeled)

CAS Number
26934-87-2 (Native); Labeled CAS varies by

vendor

Hazard Class
Acute Toxic (Oral/Dermal/Inhalation); Skin

Irritant

Radioactivity NONE (Stable Isotope)

Target Mechanism
12,13-Epoxide ring (inhibits 60S ribosomal

subunit)

Primary Disposal Method
Chemical Oxidation (NaOCl + NaOH) followed

by Incineration

The Mechanism of Toxicity & Deactivation
To safely dispose of HT-2 Toxin, one must understand its "warhead": the 12,13-epoxide ring.

Toxicity: The epoxide group binds to the 60S ribosomal subunit, preventing polypeptide chain

initiation. This causes rapid cellular necrosis, particularly in contact tissues (skin, gut, lungs).

Deactivation Logic: Simple hydrolysis is insufficient. The protocol below utilizes oxidative

cleavage to break the epoxide ring. We utilize a combination of Sodium Hypochlorite

(NaOCl) and Sodium Hydroxide (NaOH) to ensure rapid and irreversible destruction of the

toxin's core structure.

Operational Protocol: Chemical Deactivation
Scope: This protocol applies to liquid waste (LC-MS eluents), contaminated glassware, and

spill cleanup residues.

Reagent Preparation: "Deactivation Solution A"
Sodium Hypochlorite (NaOCl): 5% (Standard household bleach concentration is acceptable

if fresh).
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Sodium Hydroxide (NaOH): 0.1 M (approx.[1] 0.4% w/v).

Preparation: Mix equal parts to create an alkaline hypochlorite solution.

Why Alkali? The addition of NaOH stabilizes the hypochlorite and accelerates the

hydrolysis of the ester bonds in the toxin while the chlorine attacks the double bonds and

epoxide ring.

Step-by-Step Deactivation Workflow
Segregation: Isolate HT-2 waste from general solvent waste. Do NOT mix with acids (risk of

Chlorine gas evolution) or ammonia.

Application:

Liquids: Add "Deactivation Solution A" to the liquid waste in a 1:1 ratio.

Solids/Glassware: Fully immerse items in "Deactivation Solution A."

Reaction Time: Allow to stand for minimum 4 hours (Overnight is preferred for >99.9%

inactivation).

Neutralization: After the soak period, check pH. Neutralize with dilute HCl or Sodium

Thiosulfate if required by local EHS before final disposal.

Final Disposal: The deactivated solution can often be treated as standard chemical waste

(check local regulations).
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Figure 1: Chemical Deactivation Workflow for Trichothecene Mycotoxins.

Waste Classification & Packaging
Because HT-2 13C22 is a high-value standard, waste volumes are typically low

(microliters/milligrams). However, regulatory classification is strict.

A. Regulatory Status (RCRA - USA)
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While HT-2 is not explicitly "P-listed" by name in 40 CFR 261.33, it is a Type A Trichothecene.

Most institutional EHS bodies classify it as Acutely Toxic.

Recommendation: Manage as P-List Equivalent.

Consequence: Empty vials cannot be "trash"; they must be disposed of as hazardous waste

unless triple-rinsed with Deactivation Solution A.

B. Packaging & Labeling
Container Type Labeling Requirement Handling Note

Primary Container "Acutely Toxic: HT-2 Toxin"
Double-contain in a clear zip-

bag.

Sharps (Needles/Tips)
"Biohazard / Toxin

Contaminated"

Do not recap needles. Place in

rigid sharps bin.

Liquid Waste
"Deactivated Mycotoxin

Waste"

List constituents (e.g., Water,

Bleach, Acetonitrile).

Crucial Note on Isotopes: Ensure the label explicitly states "Stable Isotope (13C) - NON-

RADIOACTIVE."

Reasoning: Radiation Safety Officers (RSO) often flag "C14" or "H3" labeled items. "13C"

can cause confusion during waste audits. Clear labeling prevents costly delays and

unnecessary Geiger counter surveys.

Emergency Spill Response
Scenario: A 1mL vial of HT-2 Toxin standard breaks on the bench.

Evacuate & PPE: Clear the immediate area. Don double nitrile gloves, safety goggles, and a

lab coat. If powder form (unlikely for standards), use N95/P100 respiratory protection.

Contain: Place absorbent pads over the spill.

Inactivate: Gently pour Deactivation Solution A (Bleach/NaOH) over the pads, starting from

the edges moving inward.
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Do not spray: Spraying can aerosolize the toxin.

Wait: Allow 30 minutes contact time.

Cleanup: Collect pads into a biohazard/hazardous waste bag. Wipe the surface again with

water, then acetone.

Spill Detected Liquid or Solid?
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(Prevent Dust)Solid/Powder
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Absorbent Pads
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(Soak 30 mins)
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Figure 2: Emergency Spill Response Decision Tree.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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